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Compound of Interest

Compound Name: Natamycin(Pimaricin)

Cat. No.: B16105621

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on utilizing natamycin to prevent fungal

contamination in cell culture while minimizing cytotoxicity.

Troubleshooting Guides & FAQs
This section addresses specific issues that may arise during the use of natamycin in

experimental settings.

Frequently Asked Questions (FAQs)

What is natamycin and how does it work? Natamycin is a polyene macrolide antifungal agent

produced by the bacterium Streptomyces natalensis.[1][2] Its primary mechanism of action is

binding specifically and irreversibly to ergosterol, a key component of fungal cell

membranes.[3][4][5] This binding disrupts essential cellular processes, such as the function

of amino acid and glucose transport proteins, ultimately inhibiting fungal growth.[1] Unlike

some other polyene antifungals, natamycin does not create pores in the cell membrane.[3][4]

Since mammalian cells contain cholesterol instead of ergosterol, natamycin exhibits

selective toxicity towards fungi.[5][6]
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What is the recommended starting concentration of natamycin in cell culture? A general

starting point for preventing fungal contamination in most primary cell lines is a working

concentration of 2.5 to 10 µg/mL of natamycin in the cell culture medium.[6] It is crucial,

however, to perform a dose-response experiment to determine the optimal non-toxic

concentration for your specific cell line.[6]

How should I prepare a natamycin stock solution? Natamycin has low solubility in water.

Therefore, it is recommended to prepare a stock solution in dimethyl sulfoxide (DMSO).[6] A

common stock solution concentration is 10 mg/mL in cell culture grade DMSO.[5][6] The

solution should be vortexed until the natamycin is completely dissolved and then sterilized by

passing it through a 0.22 µm syringe filter.[5]

How should I store natamycin? Natamycin powder should be stored at 2-8°C, protected from

light and moisture.[6] The DMSO stock solution should be stored in aliquots at -20°C and

protected from light to avoid degradation.[3][6] It is advisable to avoid repeated freeze-thaw

cycles.[6] In culture medium at 37°C, natamycin is relatively stable for at least 3-4 days but is

sensitive to light.[6]

Troubleshooting Guide

Issue: I'm observing unexpected cytotoxicity in my cell culture after adding natamycin.

Potential Cause: The natamycin concentration may be too high for your specific cell line.

While generally exhibiting low cytotoxicity to mammalian cells, sensitivity can vary

between cell types.[6]

Troubleshooting Steps:

Perform a Dose-Response Experiment: Conduct a cell viability assay (e.g., MTT, XTT)

with a range of natamycin concentrations (e.g., 0, 1, 2.5, 5, 10, 20, 50 µg/mL) to

determine the highest concentration that does not significantly reduce cell viability

compared to an untreated control.[6]

Confirm with a Non-Metabolic Assay: Use a secondary assay that measures a different

aspect of cell health, such as the Trypan Blue exclusion assay, which assesses

membrane integrity.[7] This can help differentiate between direct cytotoxicity and

metabolic interference from natamycin.[7]
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Issue: My MTT assay results show low viability, but the cells look healthy under the

microscope.

Potential Cause: Natamycin may be interfering with cellular metabolism without causing

cell death. It has been shown to cause mitochondrial dysfunction and ATP depletion in

some eukaryotic systems, which would reduce the signal in tetrazolium-based assays

(MTT, MTS, XTT) and ATP-based assays (e.g., CellTiter-Glo) even if the cells are still

viable.[7]

Troubleshooting Steps:

Use a Non-Metabolic Viability Assay: As mentioned above, employ an assay like Trypan

Blue exclusion to assess cell membrane integrity, which is less likely to be directly

affected by natamycin's mechanism of action.[7]

Perform a Cell-Free Control: To rule out direct chemical interference with the assay

reagents, incubate natamycin at the experimental concentrations in cell-free media with

the assay reagent. A change in signal would indicate direct interaction.[7]

Correlate with Direct Cell Counts: Use a method that directly counts viable cells, such

as an automated cell counter, to get a more accurate measure of cell number.[7]

Issue: I am still seeing fungal contamination even after using natamycin.

Potential Cause: The concentration of natamycin may be too low to inhibit the specific

fungal contaminant, or the fungal strain may be resistant. The minimum inhibitory

concentration (MIC) of natamycin varies for different fungal species.[6][8]

Troubleshooting Steps:

Increase Natamycin Concentration: If your cytotoxicity tests allow, try increasing the

working concentration of natamycin within the non-toxic range determined for your cell

line.

Identify the Contaminant: If possible, identify the fungal species to determine its known

sensitivity to natamycin.
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Review Aseptic Technique: Ensure that proper sterile techniques are being followed in

all cell culture procedures to minimize the initial contamination load.

Data Presentation
Table 1: Recommended Natamycin Concentrations and Observed Cytotoxicity

Cell Type Organism Assay
Cytotoxic
Concentration

Recommended
Starting Range
(µg/mL)

Human

Lymphocytes
Human

Mitotic Index,

Replication

Index, Nuclear

Division Index

≥ 13 µg/mL 2.5 - 10

Pig Hepatocytes Pig
LDH, MTT,

Neutral Red

More cytotoxic

than Chloramine-

T, less than 8-

quinolinol

2.5 - 10

Non-malignant

Prostate Cells
Human

Proliferation

Assay

> 10 µM (~6.66

µg/mL)
2.5 - 10

LNCaP & LAPC4

(Prostate

Cancer)

Human
Proliferation

Assay

10 µM (~6.66

µg/mL) abolished

proliferation

N/A (Research

Context)

Human Corneal

Epithelial (HCE-

T) Cells

Human Cytotoxicity Test
Concentration-

dependent

N/A (Research

Context)

Data compiled from multiple sources. It is critical to determine the optimal non-toxic

concentration for each specific cell line experimentally.[6][9][10]

Table 2: Antifungal Spectrum of Natamycin (Minimum Inhibitory Concentration - MIC)
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Fungal Species Type Typical MIC Range (µg/mL)

Aspergillus spp. Mold 0.5 - 6.0

Candida spp. Yeast 1.0 - 5.0

Penicillium spp. Mold 0.5 - 6.0

Fusarium spp. Mold 0.5 - 6.0

Saccharomyces cerevisiae Yeast ~1.0 - 5.0

This table provides a general guide. The actual MIC can vary depending on the specific strain.

[6][8]

Experimental Protocols
Protocol 1: Preparation of Natamycin Stock Solution (10 mg/mL)

Materials:

Natamycin powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, conical tubes

Sterile, 0.22 µm syringe filter

Procedure:

In a sterile environment (e.g., a biological safety cabinet), weigh the desired amount of

natamycin powder.

Add the appropriate volume of DMSO to achieve a concentration of 10 mg/mL.

Vortex thoroughly until the natamycin is completely dissolved. Gentle warming to 37°C for a

few minutes can aid dissolution.[5]
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Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile, light-

protecting tube.[5]

Aliquot into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C,

protected from light.[6]

Protocol 2: Determining the Optimal Non-Toxic Concentration of Natamycin using MTT Assay

Materials:

Cell line of interest

Complete cell culture medium

Natamycin stock solution (10 mg/mL in DMSO)

96-well cell culture plates

MTT solution (5 mg/mL in sterile PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth

during the experiment. Allow cells to adhere overnight.[6]

Compound Treatment: Prepare serial dilutions of natamycin in complete culture medium to

achieve a range of final concentrations (e.g., 0, 1, 2.5, 5, 10, 20, 50 µg/mL). Include a vehicle

control with the equivalent highest concentration of DMSO.[6]

Remove the old medium and add the prepared natamycin dilutions to the wells.

Incubation: Incubate the plate for a duration relevant to your typical experiments (e.g., 24,

48, and 72 hours).[6]

MTT Addition: At each time point, remove the culture medium and add 100 µL of fresh,

serum-free medium and 10 µL of MTT solution to each well.[7]
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Incubate at 37°C for 2-4 hours, or until purple formazan crystals are visible.[7]

Solubilization: Carefully remove the MTT-containing medium and add 100 µL of a

solubilization solution to each well to dissolve the formazan crystals.[7]

Read Absorbance: Measure the absorbance at 570 nm using a microplate reader.[7]

Data Analysis: Analyze the data to determine the highest concentration of natamycin that

does not significantly reduce cell viability compared to the untreated control. This will be your

optimal working concentration.[6]
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Workflow for Determining Optimal Natamycin Concentration
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Caption: Workflow for determining the optimal non-toxic concentration of Natamycin.
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Troubleshooting Logic for Unexpected Cytotoxicity
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Caption: Troubleshooting logic for unexpected cytotoxicity with Natamycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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